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Compound of Interest

Compound Name: Tris(2-cyanoethyl)amine

Cat. No.: B1293739

Essential Safety and Handling Guide for Tris(2-
cyanoethyl)amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tris(2-cyanoethyl)amine. Adherence to these procedures is essential to ensure a safe
laboratory environment and minimize risk of exposure. Tris(2-cyanoethyl)amine is a toxic
compound that can cause severe health effects upon contact, inhalation, or ingestion.

Hazard Summary

Tris(2-cyanoethyl)amine is classified as a hazardous chemical with the following primary
concerns:

» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]
» Corrosivity: Causes severe skin burns and eye damage.[1]

Due to these hazards, it is imperative to handle this compound with stringent safety
precautions.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Tris(2-cyanoethyl)amine. All PPE should be
inspected for integrity before each use.

Protection Type Recommended Equipment  Purpose

Chemical safety goggles and a  To protect eyes and face from
Eye and Face )
face shield splashes and dust.

Chemical-resistant gloves
(e.g., Nitrile rubber, minimum
_ 0.11 mm thickness), changed )
Skin ) ) ) ) To prevent skin contact.
immediately if contaminated. A
lab coat or chemical-resistant

apron.

Work in a certified chemical
fume hood. If a fume hood is
not available, a NIOSH/MSHA-

Respiratory approved respirator with an

To avoid inhalation of dust or

. _ vapors.
appropriate cartridge for

organic vapors and

particulates is required.

A laboratory coat worn over o
Body ] To protect from contamination.
personal clothing.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of Tris(2-cyanoethyl)amine
from preparation to post-handling cleanup.

1. Preparation:

o Designated Area: All work with Tris(2-cyanoethyl)amine must be conducted in a designated
area, such as a chemical fume hood.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

Assemble Materials: Before starting, gather all necessary equipment, including the chemical,
solvents, glassware, and waste containers, and place them within the fume hood to minimize
movement in and out of the controlled area.

Don PPE: Put on all required personal protective equipment as detailed in the table above.
. Handling:

Weighing: If weighing the solid, do so within the fume hood or a ventilated balance enclosure
to prevent the release of dust into the laboratory environment.

Dissolving: When preparing solutions, add the solid Tris(2-cyanoethyl)amine to the solvent
slowly to avoid splashing.

Transfers: Use appropriate glassware and techniques to transfer the chemical or its
solutions, ensuring all containers are clearly labeled.

Avoid Inhalation: Do not breathe dust or mists.[1]
No Consumption: Do not eat, drink, or smoke when using this product.[1]
. Post-Handling & Decontamination:

Decontaminate Surfaces: After handling is complete, decontaminate all work surfaces,
glassware, and equipment with an appropriate solvent (e.g., 70% ethanol), followed by a
thorough cleaning with soap and water.

Remove PPE: Remove PPE carefully, avoiding contact with the contaminated outer
surfaces. Disposable gloves should be removed and discarded into the hazardous waste
container immediately after use.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.
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Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Exposure Type Immediate Action

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a POISON CENTER

or doctor.

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1]

Remove person to fresh air and keep
Inhalation comfortable for breathing. Immediately call a
POISON CENTER or doctor.[1]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or doctor.

[1]

For small spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a sealed
container for hazardous waste disposal.

Spill Ventilate the area and clean the spill site. For
large spills, evacuate the area and contact your
institution's environmental health and safety

department.

Disposal Plan

Proper disposal of Tris(2-cyanoethyl)amine and associated waste is crucial to prevent
environmental contamination and ensure safety.

o Chemical Waste: Unused or waste Tris(2-cyanoethyl)amine, as well as solutions containing
it, must be disposed of as hazardous chemical waste.
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o Collect in a clearly labeled, sealed, and chemical-resistant container.

o Follow your institution's and local regulations for hazardous waste pickup and disposal.

» Contaminated Materials: All disposable items that have come into contact with Tris(2-
cyanoethyl)amine, such as gloves, bench paper, and pipette tips, must be considered
hazardous waste.

o Place these items in a designated, sealed hazardous waste container within the fume
hood.

o Do not mix with general laboratory waste. Contaminated nitrile gloves are not suitable for
recycling and must be disposed of as hazardous waste.

o Empty Containers: "Empty" containers of Tris(2-cyanoethyl)amine may still contain residual
chemical and should be treated as hazardous waste.

Safe Handling Workflow
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Caption: Workflow for the safe handling of Tris(2-cyanoethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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